Cas no 895638-90-1 (1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 895638-90-1
• MF: C₁₉H₁₉ClN₄O₂
• MW: 370.832762956619
• CID: 5960814
• PubChem ID: 7184607
• Update Time: 2025-06-08

1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 895638-90-1
• AKOS001884278
• F1608-0229
• 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyltriazole-4-carboxamide

• Inchi： 1S/C19H19ClN4O2/c1-4-26-17-8-6-5-7-15(17)21-19(25)18-13(3)24(23-22-18)16-11-14(20)10-9-12(16)2/h5-11H,4H2,1-3H3,(H,21,25)
• InChI Key： MHPYQMNOHZVVCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C(C)=C(C(NC2C=CC=CC=2OCC)=O)N=N1

Computed Properties

• Exact Mass: 370.1196536g/mol
• Monoisotopic Mass: 370.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 895638-90-1 and Product Name: 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

The compound with the CAS number 895638-90-1 and the product name 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings, chloro and methyl substituents, along with a triazole core, suggests a high degree of chemical complexity that may contribute to unique pharmacological properties.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in developing novel therapeutic agents. The triazole ring in this compound is particularly noteworthy, as it is known for its stability and ability to participate in various chemical interactions. This structural feature is often exploited in medicinal chemistry to enhance binding affinity and selectivity towards biological targets. The 5-chloro-2-methylphenyl moiety further contributes to the molecule's complexity, potentially influencing its solubility, metabolic stability, and overall bioavailability.

The N-(2-ethoxyphenyl) group adds another layer of functionality, which may be critical for modulating the compound's interaction with biological receptors. Ethoxyphenyl derivatives are frequently studied for their role in drug design due to their ability to influence pharmacokinetic profiles. In particular, the 5-methyl substituent on the triazole ring could play a role in fine-tuning the electronic properties of the molecule, thereby affecting its reactivity and biological activity.

Current studies in pharmaceutical chemistry emphasize the need for multifunctional compounds that can address multiple therapeutic targets simultaneously. The structure of 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide aligns well with this trend, as its diverse functional groups provide a rich scaffold for further chemical modifications. Researchers are exploring various synthetic pathways to derivatize this compound, aiming to optimize its pharmacological properties for specific applications.

One of the most promising areas of research involves the use of this compound as a precursor in the synthesis of more complex molecules. The triazole core, being highly versatile, can be modified to introduce additional functional groups or linkages that enhance binding interactions with biological targets. For instance, recent studies have demonstrated that triazole derivatives can act as scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The 5-chloro-2-methylphenyl group is particularly interesting from a synthetic perspective, as it can be used to introduce further complexity through cross-coupling reactions or other transformations. These reactions allow chemists to extend the molecular framework and explore new chemical space. Additionally, the presence of an N-(2-ethoxyphenyl) moiety suggests potential interactions with enzymes or receptors that are sensitive to ethoxy substituents. This could be exploited to develop drugs that target specific enzymatic pathways or signaling cascades.

In terms of drug discovery, this compound represents a valuable asset for medicinal chemists due to its structural features. The combination of an aromatic ring system with a heterocyclic core provides a balance between rigidity and flexibility, which is often desirable in drug design. Furthermore, the presence of multiple sites for functionalization allows for extensive structural optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. This approach has been particularly useful in evaluating the potential of compounds like 1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. By leveraging molecular modeling techniques, scientists can identify key interactions between the compound and biological targets such as proteins or nucleic acids.

The triazole ring, being part of a nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds and participate in π-stacking interactions. These properties are critical for designing molecules that can bind tightly to biological targets without causing off-target effects. The structural features of this compound make it a promising candidate for further investigation in this regard.

Moreover, the 5-chloro substituent on one of the aromatic rings is often used in medicinal chemistry due to its ability to modulate electronic properties and influence metabolic stability. Chloro groups can enhance binding affinity by participating in halogen bonds or by increasing lipophilicity through electronic effects. These features make chloro-substituted compounds attractive for drug development.

The N-(2-ethoxyphenyl) group is another key feature that contributes to the compound's potential therapeutic applications. Ethoxy groups are commonly found in pharmaceuticals due to their ability to influence solubility and metabolic pathways. By incorporating an ethoxy group at this position, chemists can fine-tune the compound's pharmacokinetic properties to improve its bioavailability and reduce toxicity.

In conclusion,1-(5-chloro-2-methylphenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in pharmaceutical chemistry with its complex structure and diverse functional groups. The combination of an aromatic ring system with a heterocyclic core provides a rich scaffold for further chemical modifications and drug development efforts. Its potential applications in treating various diseases make it a valuable asset for researchers working in medicinal chemistry and drug discovery.